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Compound of Interest

Compound Name: 6-Aldehydoisoophiopogonone B

Cat. No.: B12406760 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information for handling and using 6-
Aldehydoisoophiopogonone B in a laboratory setting. The following question-and-answer

format addresses common challenges and provides clear protocols for experimental use, with a

focus on its solubility in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is 6-Aldehydoisoophiopogonone B?

6-Aldehydoisoophiopogonone B is a homoisoflavonoid, a type of natural phenolic

compound.[1] Its chemical formula is C₁₉H₁₆O₆ and it has a molecular weight of approximately

340.33 g/mol .[1][2] Homoisoflavonoids are known for their diverse biological activities and are

a subject of interest in drug discovery.

Q2: What is the solubility of 6-Aldehydoisoophiopogonone B in DMSO?

While specific quantitative solubility data for 6-Aldehydoisoophiopogonone B in DMSO is not

readily available in public literature, DMSO is generally an excellent solvent for flavonoids and

other hydrophobic compounds. It is anticipated that 6-Aldehydoisoophiopogonone B will

have good solubility in DMSO. For practical purposes, preparing a stock solution in the range

of 10-20 mM in 100% DMSO is a common starting point for many flavonoids.
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Q3: I am having trouble dissolving 6-Aldehydoisoophiopogonone B in DMSO. What can I

do?

If you encounter solubility issues, consider the following troubleshooting steps:

Ensure Purity of DMSO: Use anhydrous, high-purity, sterile-filtered DMSO suitable for cell

culture or your specific application. Water content in DMSO can significantly reduce the

solubility of hydrophobic compounds.

Gentle Warming: Warm the solution to 37°C for 5-10 minutes. This can help increase the

dissolution rate. Avoid excessive heat, which could degrade the compound.

Vortexing/Sonication: After adding the DMSO, vortex the solution for 1-2 minutes. If the

compound still does not dissolve, brief sonication in a water bath can be effective.

Start with a Smaller Amount: If you are unsure of the solubility, start by dissolving a small,

known amount of the compound in a specific volume of DMSO to observe its solubility

characteristics before preparing a large stock solution.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol provides a general guideline for preparing a 10 mM stock solution of 6-
Aldehydoisoophiopogonone B.

Materials:

6-Aldehydoisoophiopogonone B (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath (optional)
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Procedure:

Calculate the required mass:

Molecular Weight (MW) of 6-Aldehydoisoophiopogonone B = 340.33 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 340.33 g/mol = 0.0034033 g = 3.40 mg

Weigh the compound: Carefully weigh out 3.40 mg of 6-Aldehydoisoophiopogonone B
and place it into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the compound.

Cap the tube tightly and vortex for 1-2 minutes until the compound is fully dissolved.

Visually inspect the solution to ensure it is clear and free of particulates.

If necessary, use a water bath at 37°C for 5-10 minutes to aid dissolution, followed by

vortexing.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Dilution for Cell-Based Assays
Important Consideration: The final concentration of DMSO in cell culture media should typically

be kept below 0.5% to avoid cytotoxicity, although some cell lines can tolerate up to 1%.[3]

Example Dilution (for a final concentration of 10 µM):

Thaw a frozen aliquot of your 10 mM stock solution at room temperature.
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Perform a serial dilution. A common method is a 1:1000 dilution:

Add 1 µL of the 10 mM stock solution to 999 µL of your cell culture medium.

This results in a final concentration of 10 µM with a DMSO concentration of 0.1%.

Data Presentation
Table 1: Properties of 6-Aldehydoisoophiopogonone B

Property Value Source

Molecular Formula C₁₉H₁₆O₆ [2]

Molecular Weight 340.33 g/mol [1]

Compound Type Homoisoflavonoid [1]

Table 2: Recommended DMSO Concentrations in Cell Culture

Cell Type
Recommended Max DMSO
Concentration

Notes

Most Cell Lines 0.5% (v/v) Generally well-tolerated.

Some Robust Cell Lines Up to 1% (v/v) Tolerance should be verified.

Primary Cells ≤ 0.1% (v/v)
Highly sensitive to DMSO

toxicity.
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Caption: Workflow for preparing a 10 mM stock solution and its use in a cell-based assay.

Hypothetical Signaling Pathway
While the specific signaling pathway of 6-Aldehydoisoophiopogonone B is not yet fully

elucidated, many flavonoids are known to interact with key cellular signaling cascades. Below

is a hypothetical pathway illustrating a plausible mechanism of action.
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Caption: A hypothetical PI3K/Akt/mTOR signaling pathway potentially modulated by 6-
Aldehydoisoophiopogonone B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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